Cas no 890603-44-8 (2-(3,5-dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid)

• Product Name: 2-(3,5-dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid
• CAS No: 890603-44-8
• MF: C₁₉H₁₇NO₄
• MW: 323.342585325241
• CID: 5439121
• Update Time: 2025-10-28

2-(3,5-dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• VVHKLHNAKIBLBU-UHFFFAOYSA-N
• 2-(3,5-dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid

• Inchi： 1S/C19H17NO4/c1-10-7-8-15-14(9-10)12(3)17(24-15)18(21)20-16-11(2)5-4-6-13(16)19(22)23/h4-9H,1-3H3,(H,20,21)(H,22,23)
• InChI Key： VVHKLHNAKIBLBU-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C)=C1NC(C1=C(C)C2=CC(C)=CC=C2O1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-(3,5-dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid

Chemical Compound CAS No. 890603-44-8: 2-(3,5-Dimethyl-1-Benzofuran-2-Amido)-3-Methylbenzoic Acid

In recent years, the compound 2-(3,5-Dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid, identified by the CAS registry number 890603-44-8, has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of benzofuran, a heterocyclic aromatic compound with a fused benzene ring and a furan ring. The structure of this compound is characterized by the presence of a benzofuran moiety substituted with dimethyl groups at positions 3 and 5, an amide group at position 2, and a methyl group attached to the benzoic acid moiety at position 3.

The synthesis of 2-(3,5-Dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid involves a series of intricate organic reactions. Researchers have employed various strategies to optimize the synthesis process, including the use of microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield but also reduced the reaction time, making it more feasible for large-scale production. The compound's structure has been extensively studied using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, which have provided insights into its molecular geometry and intermolecular interactions.

The biological activity of 2-(3,5-Dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid has been a focal point in recent studies. Preclinical research has demonstrated its potential as a lead compound in drug development, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. The compound exhibits significant antioxidant properties, which are crucial in mitigating oxidative stress—a key factor in neurodegenerative conditions. Furthermore, studies have shown that this compound can inhibit acetylcholinesterase (AChE), an enzyme associated with cognitive decline in Alzheimer's patients.

In addition to its pharmacological applications, 2-(3,5-Dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid has also been explored for its potential in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer in organic solar cells, where it has shown enhanced charge transport properties compared to traditional materials.

The environmental impact of 2-(3,5-Dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid is another area of interest. Studies have been conducted to assess its biodegradability and toxicity levels. Preliminary results indicate that the compound is relatively non-toxic to aquatic organisms under controlled conditions. However, further research is required to fully understand its long-term effects on ecosystems.

In conclusion, 2-(3,5-Dimethyl-1-benzofuran-2-amido)-3-methylbenzoic acid, with its unique chemical structure and diverse applications, represents a valuable addition to the arsenal of compounds available for scientific research and industrial applications. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing both medicinal chemistry and materials science.